molecular formula C18H19NO B8494554 2-ethyl-5-methoxy-1-(phenylmethyl)-1H-indole

2-ethyl-5-methoxy-1-(phenylmethyl)-1H-indole

Cat. No.: B8494554
M. Wt: 265.3 g/mol
InChI Key: XATUTFYLKYJGBF-UHFFFAOYSA-N
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Description

2-ethyl-5-methoxy-1-(phenylmethyl)-1H-indole is a useful research compound. Its molecular formula is C18H19NO and its molecular weight is 265.3 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C18H19NO

Molecular Weight

265.3 g/mol

IUPAC Name

1-benzyl-2-ethyl-5-methoxyindole

InChI

InChI=1S/C18H19NO/c1-3-16-11-15-12-17(20-2)9-10-18(15)19(16)13-14-7-5-4-6-8-14/h4-12H,3,13H2,1-2H3

InChI Key

XATUTFYLKYJGBF-UHFFFAOYSA-N

Canonical SMILES

CCC1=CC2=C(N1CC3=CC=CC=C3)C=CC(=C2)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-Ethyl-5-methoxy-1H-indole (5.6 g, 21.5 mmol) was dissolved in 150 mL of DMF and 20 mL of THF and 1.0 g (25 mmol) of 60% sodium hydride was added. After stirring for 0.17 hours, 3.0 mL (25 mmol) of benzyl bromide was added. The mixture was stirred at room temperature for 10 hours, diluted with water and extracted with ethyl acetate. The ethyl acetate solution was washed with water, saturated NaCl solution, and dried (Na2 SO4). The EtOAc was evaporated and the residue was chromatographed on silica gel eluting with a gradient, 5% EtOAc/hexane→15% EtOAc/hexane to give 4.6 g (82% yield) of 2-ethyl-5-methoxy-1-(phenylmethyl)-1H-indole.
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